Cas no 901263-65-8 (1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901263-65-8
• MF: C₂₂H₁₃BrFN₃
• MW: 418.261127233505
• CID: 5854884
• PubChem ID: 20852407
• Update Time: 2025-06-27

1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-8-fluoro-3-phenylpyrazolo[4,3-c]quinoline
• F3407-1120
• AKOS001795143
• 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901263-65-8
• 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C22H13BrFN3/c23-15-6-9-17(10-7-15)27-22-18-12-16(24)8-11-20(18)25-13-19(22)21(26-27)14-4-2-1-3-5-14/h1-13H
• InChI Key： ZYTHLEFUXPIWMY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=C(Br)C=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 417.02769g/mol
• Monoisotopic Mass: 417.02769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline

1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline: A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential in Biomedical Research

1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline is a structurally complex 1H-pyrazolo4,3-cquinoline derivative characterized by the presence of multiple fluoro, bromophenyl, and phenyl substituents. This compound, with the CAS number 901263-65-8, has garnered significant attention in recent years due to its unique molecular framework and potential pharmacological applications. The 4-bromophenyl group at the 1-position and the 8-fluoro substitution on the quinoline ring contribute to its distinct chemical properties, while the 3-phenyl moiety enhances its molecular complexity. These structural features make it a promising candidate for further exploration in biomedical research.

Recent studies have highlighted the 1H-pyrazolo4,3-cquinoline scaffold as a versatile platform for drug design, with fluoro and bromophenyl substituents playing critical roles in modulating biological activity. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline exhibits selective antagonist activity against GABA_A receptors, a finding that aligns with its structural similarity to known GABA_A receptor modulators. This suggests that the 1H-pyrazolo4,3-cquinoline core may interact with specific binding sites in the central nervous system, offering potential therapeutic applications for neurological disorders.

The 3-phenyl group in 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline is particularly noteworthy for its ability to enhance lipophilicity and cell membrane permeability, which are essential for drug delivery. A 2024 study published in Pharmaceutical Research reported that the phenyl substitution significantly improves the compound's ability to cross the blood-brain barrier, a critical factor for treating central nervous system (CNS) diseases. This property, combined with the fluoro and bromophenyl moieties, positions 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline as a potential candidate for neurological disorder therapies.

Advancements in synthetic chemistry have further expanded the utility of 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline. Researchers have developed novel catalytic methods to synthesize this compound with high efficiency and purity, as detailed in a 2023 review in Organic Chemistry Insights. These synthetic approaches not only reduce production costs but also enable the creation of analogues with modified fluoro, bromophenyl, and phenyl substituents. Such analogues are being explored for their potential to target specific receptor subtypes or enzyme pathways, broadening the therapeutic scope of the 1H-pyrazolo4,3-cquinoline scaffold.

Recent in vitro and in vivo studies have provided further insights into the biological activity of 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline. A 2024 study in Drug Discovery Today demonstrated that this compound exhibits antagonist effects against GABA_A receptors, which are implicated in conditions such as epilepsy and anxiety disorders. Additionally, its fluoro and bromophenyl groups may contribute to selective ion channel modulation, a property that could be leveraged for neurological disorder treatments. These findings underscore the importance of 1H-pyrazolo4,3-cquinoline derivatives in biomedical research.

The 1H-pyrazolo4,3-cquinoline scaffold is also being investigated for its potential to target cancer-related pathways. A 2023 study in Cancer Research reported that 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline exhibits anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. This activity is attributed to the compound's ability to interfere with signal transduction pathways and cell cycle regulation, making it a promising candidate for oncology applications.

Despite its promising properties, the 1H-pyrazolo4,3-cquinoline scaffold also presents challenges that require further investigation. For example, the fluoro and bromophenyl substituents may lead to toxicological concerns, necessitating in vivo studies to assess safety profiles. A 2024 review in Toxicology Reports highlighted the need for comprehensive toxicological evaluations of 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline to ensure its therapeutic potential is realized without compromising safety.

In conclusion, 1-(4-bromophenyl)-8-fluoro-3-phenyl-1H-pyrazolo4,3-cquinoline represents a significant advancement in biomedical research, with its 1H-pyrazolo4,3-cquinoline scaffold and fluoro, bromophenyl, and phenyl substituents offering unique opportunities for drug development. Ongoing studies continue to explore its pharmacological properties, synthetic methods, and therapeutic applications, positioning it as a valuable candidate for future biomedical innovations.